Cas no 131189-22-5 (2-(5-Nitropyridin-2-yl)malonic acid)
131189-22-5 structure
Product Name:2-(5-Nitropyridin-2-yl)malonic acid
CAS No:131189-22-5
MF:C8H6N2O6
MW:226.143042087555
CID:1081293
PubChem ID:67515770
Update Time:2025-04-20
2-(5-Nitropyridin-2-yl)malonic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Nitropyridin-2-yl)malonic acid
- (5-Nitro-2-pyridinyl)propanedioic acid
- 2-(5-nitropyridin-2-yl)propanedioic acid
- DTXSID60737406
- (5-Nitropyridin-2-yl)propanedioic acid
- 131189-22-5
- 2-(5-Nitropyridin-2-yl)malonicacid
- SCHEMBL2728549
- DB-062807
-
- Inchi： 1S/C8H6N2O6/c11-7(12)6(8(13)14)5-2-1-4(3-9-5)10(15)16/h1-3,6H,(H,11,12)(H,13,14)
- InChI Key： JMVXWBWVEMRTFQ-UHFFFAOYSA-N
- SMILES： OC(C(C(=O)O)C1C=CC(=CN=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 226.02300
- Monoisotopic Mass: 226.02258592g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 133Ų
Experimental Properties
- PSA: 133.31000
- LogP: 0.76580
2-(5-Nitropyridin-2-yl)malonic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(5-Nitropyridin-2-yl)malonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029181511-1g |
2-(5-Nitropyridin-2-yl)malonic acid |
131189-22-5 | 95% | 1g |
$350.00 | 2022-04-03 | |
| Chemenu | CM170298-1g |
2-(5-nitropyridin-2-yl)malonic acid |
131189-22-5 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM170298-1g |
2-(5-nitropyridin-2-yl)malonic acid |
131189-22-5 | 95% | 1g |
$405 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1805282-1g |
2-(5-Nitropyridin-2-yl)malonic acid |
131189-22-5 | 98% | 1g |
￥3643.00 | 2024-08-09 |
2-(5-Nitropyridin-2-yl)malonic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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